![molecular formula C19H16O5 B8421813 2-[(4-methoxyphenyl)methylene]-6-propionyloxy-3(2H)-benzofuranone](/img/structure/B8421813.png)
2-[(4-methoxyphenyl)methylene]-6-propionyloxy-3(2H)-benzofuranone
Cat. No. B8421813
M. Wt: 324.3 g/mol
InChI Key: OOCHTKUPSCRROH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06143779
Procedure details
After 2-[(4-methoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone 0.5 g was dissolved in pyridine 5 ml, propionyl chloride 0.218 ml was added, and the mixture was refluxed for 1.5 hours. The reaction mixture was cooled to room temperature, ethyl acetate 50 ml was added, and the mixture was washed with 2N-hydrochloric acid 50 ml once, saturated sodium bicarbonate solution 50 ml, and a saturated salt solution 50 ml. The ethyl acetate solution was dehydrated with anhydrous magnesium sulfate and concentrated under reduced pressure. The crude extract was fractionated by silica gel column chromatography (silica gel: 50 g, eluted with solvent 500 ml of hexane:ethyl acetate=1:1) and the fraction was concentrated to dryness at a temperature of 40° C. under reduced pressure to obtain crystals. The crystals were recrystallized with ethyl acetate 4 ml/hexane 10 ml and filtered. The crystals were dried over phosphorous pentoxide at a temperature of 60° C. for five hours under reduced pressure to obtain the desired compound 251.6 mg.
Quantity
0.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([CH:9]=[C:10]2[C:14](=[O:15])[C:13]3[CH:16]=[CH:17][C:18]([OH:20])=[CH:19][C:12]=3[O:11]2)=[CH:5][CH:4]=1.[C:21](Cl)(=[O:24])[CH2:22][CH3:23].C(OCC)(=O)C>N1C=CC=CC=1>[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([CH:9]=[C:10]2[C:14](=[O:15])[C:13]3[CH:16]=[CH:17][C:18]([O:20][C:21](=[O:24])[CH2:22][CH3:23])=[CH:19][C:12]=3[O:11]2)=[CH:5][CH:4]=1
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Inputs
Step One
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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COC1=CC=C(C=C1)C=C1OC2=C(C1=O)C=CC(=C2)O
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Two
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Name
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Quantity
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0.218 mL
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Type
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reactant
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Smiles
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C(CC)(=O)Cl
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Step Three
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed for 1.5 hours
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Duration
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1.5 h
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WASH
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Type
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WASH
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Details
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the mixture was washed with 2N-hydrochloric acid 50 ml once
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
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Details
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The crude extract
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WASH
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Type
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WASH
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Details
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was fractionated by silica gel column chromatography (silica gel: 50 g, eluted with solvent 500 ml of hexane:ethyl acetate=1:1)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the fraction was concentrated to dryness at a temperature of 40° C. under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to obtain crystals
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CUSTOM
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Type
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CUSTOM
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Details
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The crystals were recrystallized with ethyl acetate 4 ml/hexane 10 ml
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The crystals were dried over phosphorous pentoxide at a temperature of 60° C. for five hours under reduced pressure
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Duration
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5 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=CC=C(C=C1)C=C1OC2=C(C1=O)C=CC(=C2)OC(CC)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 251.6 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
